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Compound of Interest

Compound Name: 16-Anhydro Digitalin

Cat. No.: B12361182 Get Quote

Technical Support Center: 16-Anhydro Digitalin
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

16-Anhydro Digitalin. The information is designed to address specific experimental

challenges and provide detailed methodologies.

Frequently Asked Questions (FAQs) &
Troubleshooting
Synthesis & Purification

???+ question "Q1: My synthesis of 16-Anhydro Digitalin from Digitalin is resulting in a low

yield. What are the potential causes and solutions?"

???+ question "Q2: I am observing multiple spots on my TLC analysis after the reaction,

making purification of 16-Anhydro Digitalin difficult. How can I improve the purification

process?"

Stability & Storage

???+ question "Q3: What are the recommended storage conditions for 16-Anhydro Digitalin
to ensure its stability?"
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Biological Assays

???+ question "Q4: I am not observing the expected biological activity in my cell-based assays

with 16-Anhydro Digitalin. What could be the issue?"

Quantitative Data
Table 1: Physicochemical Properties of 16-Anhydro Digitalin

Property Value Reference

CAS Number 7044-34-0 [1][2]

Molecular Formula C36H54O13 [1]

Molecular Weight 694.81 g/mol [1]

Appearance Powder [1]

Purity (typical) 95-98% (HPLC) [1]

Table 2: Biological Activity of Related Cardiac Glycosides (Illustrative)

Compound Cell Line IC50 (nM) Target Pathway

Digitoxin Various Cancer Cells Varies
Na+/K+-ATPase

Inhibition

Digoxin Various Cancer Cells Varies
Na+/K+-ATPase

Inhibition

Ouabain Various Cancer Cells Varies
Na+/K+-ATPase

Inhibition

Note: Specific IC50 values for 16-Anhydro Digitalin are not readily available in the public

domain. The values for related compounds can vary significantly depending on the cell line and

assay conditions.
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Protocol 1: Synthesis of 16-Anhydro Digitalin from Digitalin (Hypothetical)

This protocol is a representative procedure based on general methods for the synthesis of 1,6-

anhydro sugars.[3][4]

Dissolution: Dissolve Digitalin in a suitable anhydrous solvent (e.g., dioxane or a mixture of

dioxane and pyridine) under an inert atmosphere (e.g., argon or nitrogen).

Addition of Dehydrating Agent: Slowly add a dehydrating agent, such as 2-chloro-1,3-

dimethylimidazolinium chloride (DMC), to the solution at room temperature.[3]

Reaction: Stir the reaction mixture at room temperature or slightly elevated temperature

(e.g., 40-60°C) for several hours. Monitor the progress of the reaction by Thin Layer

Chromatography (TLC).

Quenching: Once the reaction is complete, quench the reaction by adding a small amount of

water or a saturated aqueous solution of sodium bicarbonate.

Extraction: Extract the product into an organic solvent such as ethyl acetate or chloroform.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in

vacuo.

Purification: Purify the crude product by column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of methanol in chloroform) to obtain pure 16-
Anhydro Digitalin.

Characterization: Confirm the structure and purity of the final product using NMR (¹H, ¹³C),

Mass Spectrometry, and HPLC.

Visualizations
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of 16-Anhydro Digitalin.
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Caption: The signaling pathway of cardiac glycosides, illustrating the inhibition of the Na+/K+-

ATPase pump.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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